molecular formula C11H16N2 B8726123 2-Methyl-6-[(pyrrolidin-1-yl)methyl]pyridine CAS No. 125104-68-9

2-Methyl-6-[(pyrrolidin-1-yl)methyl]pyridine

Cat. No.: B8726123
CAS No.: 125104-68-9
M. Wt: 176.26 g/mol
InChI Key: UWGGDBZLFAXETC-UHFFFAOYSA-N
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Description

2-Methyl-6-[(pyrrolidin-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

125104-68-9

Molecular Formula

C11H16N2

Molecular Weight

176.26 g/mol

IUPAC Name

2-methyl-6-(pyrrolidin-1-ylmethyl)pyridine

InChI

InChI=1S/C11H16N2/c1-10-5-4-6-11(12-10)9-13-7-2-3-8-13/h4-6H,2-3,7-9H2,1H3

InChI Key

UWGGDBZLFAXETC-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC=C1)CN2CCCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 6-methylpyridine-2-carboxaldehyde (1.2 g), pyrrolidine (0.78 g) and platinum oxide (0.15 g) in ethanol (50 ml) was hydrogenated at atmospheric pressure for 30 min. The catalyst was filtered off and the filtrate was evaporated. The residue (1.6 g) was purified by chromatography on alumina (60 g, Type UGI), eluting with ether-hexane (1:1) to give the title compound as a colourless mobile oil (1.15 g).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
0.78 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.15 g
Type
catalyst
Reaction Step One

Synthesis routes and methods II

Procedure details

By reaction of 6-methyl-2-pyridyl methanol [prepared as described in Helv. Chim. Acta, 2429 (1957)], g 7.1 (0.058 moles), with methanesulfonyl chloride and then with pyrrolidine as in Description 1, g 7.5 of yellow oil (b.p. 62°-65° C. 80 mmHg) were obtained.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
7.1
Quantity
0.058 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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